Cas no 1438241-11-2 (3-(aminomethyl)-1-methyl-cyclobutanol)

• Product Name: 3-(aminomethyl)-1-methyl-cyclobutanol
• CAS No: 1438241-11-2
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD23105953
• CID: 4599836
• Update Time: 2025-07-02

3-(aminomethyl)-1-methyl-cyclobutanol Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-3-methylcyclobutane-1-methamine
• 3-(aminomethyl)-1-methylcyclobutan-1-ol
• 3-(aminomethyl)-1-methyl-cyclobutanol

• MDL： MFCD23105953
• Inchi： 1S/C6H13NO/c1-6(8)2-5(3-6)4-7/h5,8H,2-4,7H2,1H3
• InChI Key： ZKOTWCOHRWHNHA-UHFFFAOYSA-N
• SMILES： C1(C)(O)CC(CN)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1

Additional information on 3-(aminomethyl)-1-methyl-cyclobutanol

Introduction to 3-(aminomethyl)-1-methyl-cyclobutanol (CAS No. 1438241-11-2)

3-(aminomethyl)-1-methyl-cyclobutanol, identified by the Chemical Abstracts Service Number (CAS No.) 1438241-11-2, is a significant compound in the field of organic chemistry and pharmaceutical research. This bicyclic alcohol features a cyclobutane ring substituted with an amino methyl group and a methyl group at the 1-position, making it a versatile intermediate for synthesizing various bioactive molecules. The unique structural properties of this compound have garnered interest in recent years due to its potential applications in drug development and material science.

The molecular structure of 3-(aminomethyl)-1-methyl-cyclobutanol consists of a cyclobutane core, which is a four-membered saturated ring, with an amino group (-NH₂) attached to a methylene bridge (-CH₂-) and a methyl group (-CH₃) at the 1-position. This configuration imparts both basicity and nucleophilicity to the molecule, enabling it to participate in a wide range of chemical reactions. The presence of the amino group also suggests potential interactions with biological targets, making it a valuable scaffold for medicinal chemistry applications.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery. 3-(aminomethyl)-1-methyl-cyclobutanol has emerged as a promising candidate due to its structural flexibility and functional diversity. Researchers have explored its utility in synthesizing various derivatives that exhibit interesting pharmacological properties. For instance, modifications of the amino group can lead to amides or ureas, which are common motifs in drug molecules. Similarly, the cyclobutane ring can be further functionalized to introduce additional pharmacophores.

One of the most compelling aspects of 3-(aminomethyl)-1-methyl-cyclobutanol is its potential as a building block for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted in cancer therapy. The cycloalkyl structure can help optimize binding interactions with the ATP-binding pocket of kinases, while the amino group provides opportunities for hydrogen bonding or salt formation with key residues in the enzyme active site. Several studies have demonstrated the efficacy of cycloalkyl-containing compounds as kinase inhibitors, highlighting the relevance of 3-(aminomethyl)-1-methyl-cyclobutanol in this context.

Another area where 3-(aminomethyl)-1-methyl-cyclobutanol has shown promise is in the development of central nervous system (CNS) drugs. The lipophilicity of the cyclobutane ring can enhance blood-brain barrier penetration, making it an attractive scaffold for neuroactive compounds. Additionally, the presence of both basic and hydrophobic regions in the molecule allows for balanced solubility properties, which are critical for CNS drug delivery. Recent studies have explored derivatives of this compound as potential treatments for neurological disorders, showcasing its versatility and therapeutic potential.

The synthesis of 3-(aminomethyl)-1-methyl-cyclobutanol involves multi-step organic transformations that highlight its synthetic accessibility. One common approach involves the reaction of cyclobutanone with formaldehyde and ammonia under acidic conditions, followed by methylation at the desired position. This method leverages readily available starting materials and well-established reaction protocols, making it suitable for both laboratory-scale preparations and industrial production.

In conclusion, 3-(aminomethyl)-1-methyl-cyclobutanol (CAS No. 1438241-11-2) is a structurally unique and functionally diverse compound with significant applications in pharmaceutical research. Its potential as a scaffold for kinase inhibitors and CNS drugs underscores its importance in modern drug discovery efforts. As research continues to uncover new derivatives and applications, this compound is poised to play an increasingly important role in developing next-generation therapeutics.